N-Trifluoromethylsulfonyl-N,N-di(3,5,5-trimethylhexyl)amine
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-Trifluoromethylsulfonyl-N,N-di(3,5,5-trimethylhexyl)amine involves the reaction of 3,5,5-trimethylhexylamine with trifluoromethanesulfonyl chloride in the presence of a base to form the desired product.", "Starting Materials": [ "3,5,5-trimethylhexylamine", "trifluoromethanesulfonyl chloride", "base (such as triethylamine or pyridine)" ], "Reaction": [ "Step 1: 3,5,5-trimethylhexylamine is dissolved in a suitable solvent, such as dichloromethane or chloroform.", "Step 2: Trifluoromethanesulfonyl chloride is added dropwise to the reaction mixture with stirring.", "Step 3: The reaction mixture is cooled to 0-5°C and a base, such as triethylamine or pyridine, is added slowly with stirring.", "Step 4: The reaction mixture is allowed to warm to room temperature and stirred for several hours to ensure complete reaction.", "Step 5: The product is isolated by filtration or extraction and purified by distillation or chromatography." ] } | |
CAS RN |
1346603-40-4 |
Molecular Formula |
C19H38F3NO2S |
Molecular Weight |
401.573 |
IUPAC Name |
1,1,1-trifluoro-N,N-bis(3,5,5-trimethylhexyl)methanesulfonamide |
InChI |
InChI=1S/C19H38F3NO2S/c1-15(13-17(3,4)5)9-11-23(26(24,25)19(20,21)22)12-10-16(2)14-18(6,7)8/h15-16H,9-14H2,1-8H3 |
InChI Key |
MGKIYGVCNYCAGL-UHFFFAOYSA-N |
SMILES |
CC(CCN(CCC(C)CC(C)(C)C)S(=O)(=O)C(F)(F)F)CC(C)(C)C |
Origin of Product |
United States |
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